Cas no 14235-81-5 (4-Ethynylaniline)
4-Ethynylaniline structure
Product Name:4-Ethynylaniline
CAS No:14235-81-5
MF:C8H7N
MW:117.147881746292
MDL:MFCD00168824
CID:49689
PubChem ID:3760025
Update Time:2025-04-18
4-Ethynylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynylaniline
- 4-ethenylbenzenamine
- 4-Aminophenylacetylene
- 4-ethynylBenzenamine
- p-Ethynylaniline
- P-APAC
- p-Ethnylaniline
- 4-ETHYNYLPHENYLAMINE
- 4-Ethynyl-benzenaMine
- 4-ETHYNYLANILINE 97%
- 4-Ethynylaniline ,98%
-
- MDL： MFCD00168824
- Inchi： 1S/C8H7N/c1-2-7-3-5-8(9)6-4-7/h1,3-6H,9H2
- InChI Key： JXYITCJMBRETQX-UHFFFAOYSA-N
- SMILES： NC1C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 117.05800
- Monoisotopic Mass: 117.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.05
- Melting Point: 102.0 to 105.0 deg-C
- Boiling Point: 223.7 °C at 760 mmHg
- Flash Point: 223.7 °C at 760 mmHg
- Refractive Index: 1.589
- PSA: 26.02000
- LogP: 1.83130
- Solubility: Not determined
4-Ethynylaniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：8-10-23
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
4-Ethynylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethynylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-5 G |
4-ethynylaniline |
14235-81-5 | 97% | 5g |
¥ 303.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-10 G |
4-ethynylaniline |
14235-81-5 | 97% | 10g |
¥ 567.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-25 G |
4-ethynylaniline |
14235-81-5 | 97% | 25g |
¥ 1,023.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-50 G |
4-ethynylaniline |
14235-81-5 | 97% | 50g |
¥ 1,821.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-100 G |
4-ethynylaniline |
14235-81-5 | 97% | 100g |
¥ 3,187.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92078-250 G |
4-ethynylaniline |
14235-81-5 | 97% | 250g |
¥ 5,669.00 | 2021-05-07 | |
| Alichem | A019148858-25g |
4-Ethynylaniline |
14235-81-5 | 98% | 25g |
247.50 USD | 2021-06-15 | |
| Alichem | A019148858-100g |
4-Ethynylaniline |
14235-81-5 | 98% | 100g |
735.00 USD | 2021-06-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0505-25G |
4-Ethynylaniline |
14235-81-5 | >98.0%(HPLC) | 25g |
¥2735.00 | 2024-04-15 | |
| Fluorochem | 045242-1g |
4-Ethynylaniline |
14235-81-5 | 95% | 1g |
￡28.00 | 2022-03-01 |
4-Ethynylaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:14235-81-5)4-Ethynylaniline
Order Number:A807900
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):233.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:14235-81-5)4-ETHYNYLANILINE
Order Number:sfd3293
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
4-Ethynylaniline Related Literature
-
1. In situ construction of polymer-encapsulated Au nanoparticle dimers based on a C–C coupling reactionQi Jin,Chenjie Zhang,Jing Zhang,Yaxian Yuan,Minmin Xu,Jianlin Yao RSC Adv. 2017 7 26153
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Varshini J. Kumar,Jian-Zhong Wu,Martyna Judd,Elodie Rousset,Marcus Korb,Stephen A. Moggach,Nicholas Cox,Paul J. Low J. Mater. Chem. C 2022 10 1896
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Madeshwaran Sekkarapatti Ramasamy,Sibdas Singha Mahapatra,Dong Hun Yi,Hye Jin Yoo,Jae Whan Cho RSC Adv. 2014 4 23936
-
James R. Morse,Juan F. Callejas,Albert J. Darling,Raymond E. Schaak Chem. Commun. 2017 53 4807
-
Stephanie M. Barbon,Joe B. Gilroy Polym. Chem. 2016 7 3589
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